Cas no 2171348-65-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2171348-65-3
• MF: C₂₃H₂₃N₃O₆
• MW: 437.445225954056
• CID: 6358809
• PubChem ID: 165824648
• Update Time: 2025-09-28

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid
• EN300-1576580
• 2171348-65-3
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-5-oxopyrazolidine-3-carboxylic acid

• Inchi： 1S/C23H23N3O6/c1-13(10-21(28)26-19(22(29)30)11-20(27)25-26)24-23(31)32-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18-19H,10-12H2,1H3,(H,24,31)(H,25,27)(H,29,30)/t13-,19?/m0/s1
• InChI Key： VSLNHZJYOALFIX-YTJLLHSVSA-N
• SMILES： O(C(N[C@@H](C)CC(N1C(C(=O)O)CC(N1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.15868546g/mol
• Monoisotopic Mass: 437.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid

Research Briefing on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid (CAS: 2171348-65-3)

The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid (CAS: 2171348-65-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of complex peptides and peptidomimetics. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrazolidine-3-carboxylic acid moiety, make it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to synthesize peptides with enhanced stability and bioavailability, which are critical for developing novel therapeutics.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising pharmacological properties. For instance, derivatives of this compound have demonstrated inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating inflammatory diseases. Furthermore, its structural similarity to naturally occurring amino acids allows it to interact with biological targets with high specificity, making it a valuable tool for drug discovery.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid has been optimized in recent studies to improve yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These advancements have facilitated its broader adoption in research laboratories and pharmaceutical development pipelines.

Looking ahead, ongoing research aims to explore the full therapeutic potential of this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique properties position it as a promising candidate for the development of next-generation therapeutics targeting a range of diseases, from inflammatory disorders to cancer.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-5-oxopyrazolidine-3-carboxylic acid (CAS: 2171348-65-3) represents a significant advancement in chemical biology and medicinal chemistry. Its dual role as a synthetic building block and a biologically active molecule underscores its importance in modern drug discovery. Continued research and development efforts are likely to uncover new applications and further solidify its place in the pharmaceutical industry.